![molecular formula C10H19NO4S B6589136 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(methylsulfanyl)propanoic acid CAS No. 2282326-30-9](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(methylsulfanyl)propanoic acid
Overview
Description
2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(methylsulfanyl)propanoic acid, or TBAMMS, is an organic compound used in scientific research and laboratory experiments. TBAMMS is a derivative of propionic acid, and is a colorless liquid at room temperature. TBAMMS has a wide range of applications in scientific research, as it can be used as a reagent, a catalyst, and a reactant in various biochemical processes. TBAMMS has a unique chemical structure that allows it to interact with other molecules in a variety of ways, making it a useful tool for researchers.
Scientific Research Applications
TBAMMS has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. TBAMMS has also been used as a catalyst for the oxidation of alcohols, and as a reactant in the synthesis of polymers. TBAMMS has also been used in the synthesis of peptides and in the bioconjugation of proteins.
Mechanism of Action
TBAMMS is a carboxylic acid, meaning it can act as a proton donor. This allows it to interact with other molecules and donate protons to them. TBAMMS can also act as a nucleophile, meaning it can react with other molecules and form covalent bonds with them. Additionally, TBAMMS can act as a catalyst, which can speed up the rate of a reaction.
Biochemical and Physiological Effects
TBAMMS is not known to have any direct physiological or biochemical effects on the body. However, TBAMMS has been used in a variety of scientific research applications, and its effects on various biochemical processes have been studied. It has been shown to be an effective catalyst for the oxidation of alcohols, and it can also be used as a reactant in the synthesis of polymers.
Advantages and Limitations for Lab Experiments
TBAMMS has a number of advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it is also stable and easy to handle. Additionally, TBAMMS has a wide range of applications in scientific research, making it a useful tool for researchers. However, TBAMMS is a volatile compound, and it can be dangerous if not handled properly. Additionally, TBAMMS is a relatively strong acid, and it can be corrosive if not handled correctly.
Future Directions
There are a number of potential future directions for research using TBAMMS. One potential direction is the use of TBAMMS as a reagent in the synthesis of pharmaceuticals. Additionally, TBAMMS could be further explored as a catalyst for the oxidation of alcohols, and as a reactant in the synthesis of polymers. TBAMMS could also be further studied for its potential use in bioconjugation of proteins and in the synthesis of peptides. Additionally, further research could be conducted on the effects of TBAMMS on various biochemical processes. Finally, research could be conducted on the potential uses of TBAMMS in other scientific applications.
Synthesis Methods
TBAMMS is synthesized via an esterification reaction. The reaction requires the use of tert-butyl alcohol and propionic acid, which are reacted together in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds in a two-step process, with the first step involving the formation of the ester, and the second step involving the oxidation of the ester to form TBAMMS.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(methylsulfanyl)propanoic acid' involves the protection of the amine group, followed by the alkylation of the protected amine with 2-methyl-3-(methylsulfanyl)propanoic acid. The tert-butoxycarbonyl (Boc) group is then removed to yield the final product.", "Starting Materials": [ "2-methyl-3-(methylsulfanyl)propanoic acid", "tert-butyl carbamate", "N,N'-dicyclohexylcarbodiimide (DCC)", "dimethylformamide (DMF)", "diethyl ether", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)" ], "Reaction": [ "Step 1: Protection of the amine group", "2-methyl-3-(methylsulfanyl)propanoic acid is dissolved in DMF and cooled to 0°C. To this, tert-butyl carbamate and DCC are added and the mixture is stirred for 2 hours at 0°C and then for 24 hours at room temperature. The resulting precipitate is filtered and washed with diethyl ether to yield the protected amine intermediate.", "Step 2: Alkylation of the protected amine", "The protected amine intermediate is dissolved in DMF and cooled to 0°C. To this, 2-methyl-3-(methylsulfanyl)propanoic acid and NaOH are added and the mixture is stirred for 2 hours at 0°C and then for 24 hours at room temperature. The resulting precipitate is filtered and washed with diethyl ether to yield the final product.", "Step 3: Deprotection of the Boc group", "The final product is dissolved in HCl and stirred for 2 hours at room temperature. The resulting precipitate is filtered and washed with diethyl ether to yield the desired compound." ] } | |
CAS RN |
2282326-30-9 |
Molecular Formula |
C10H19NO4S |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
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